Cas no 946335-30-4 (N-(2,4-dimethoxyphenyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno2,3-dpyrimidine-6-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno2,3-dpyrimidine-6-carboxamide
• CAS No: 946335-30-4
• MF: C₁₇H₁₇N₃O₅S
• MW: 375.39898276329
• CID: 6536445
• PubChem ID: 42589968
• Update Time: 2025-07-05

N-(2,4-dimethoxyphenyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno2,3-dpyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno2,3-dpyrimidine-6-carboxamide
• N-(2,4-dimethoxyphenyl)-1,3-dimethyl-2,4-dioxothieno[2,3-d]pyrimidine-6-carboxamide
• VU0628162-1
• Z818806830
• F5004-0046
• 946335-30-4
• N-(2,4-dimethoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide
• AKOS005635641

• Inchi： 1S/C17H17N3O5S/c1-19-15(22)10-8-13(26-16(10)20(2)17(19)23)14(21)18-11-6-5-9(24-3)7-12(11)25-4/h5-8H,1-4H3,(H,18,21)
• InChI Key： RKCUYAKTHNDZBG-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC(=CC=2OC)OC)=O)=CC2C(N(C)C(N(C)C1=2)=O)=O

Computed Properties

• Exact Mass: 375.08889182g/mol
• Monoisotopic Mass: 375.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 116Ų

Additional information on N-(2,4-dimethoxyphenyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno2,3-dpyrimidine-6-carboxamide

Introduction to N-(2,4-dimethoxyphenyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide (CAS No. 946335-30-4)

N-(2,4-dimethoxyphenyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide, identified by its CAS number 946335-30-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of this compound features a thiophene ring fused with a pyrimidine core, which is further functionalized with various substituents. The presence of 2,4-dimethoxyphenyl and 1,3-dimethyl groups introduces specific electronic and steric properties that can influence its interactions with biological targets. The 2,4-dioxo moiety suggests the presence of a ketone group at the 2-position of the pyrimidine ring, which can play a crucial role in its reactivity and binding affinity.

In recent years, there has been a growing interest in thienopyrimidine derivatives due to their demonstrated efficacy in various pharmacological contexts. These compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. For instance, studies have highlighted the potential of thienopyrimidine-based molecules to disrupt signaling pathways that are aberrantly activated in tumor cells. The specific arrangement of substituents in N-(2,4-dimethoxyphenyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide may contribute to its ability to modulate these pathways effectively.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 6-carboxamide group at the 6-position of the thienopyrimidine scaffold enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. Advanced synthetic methodologies have been employed to optimize the route for producing this compound efficiently.

Evaluation of the pharmacological properties of N-(2,4-dimethoxyphenyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide has revealed intriguing findings. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines. Additionally, it has shown activity against certain bacterial strains by interfering with essential metabolic pathways. These findings underscore the compound's versatility and its potential as a lead molecule for drug development.

The structural features of this compound also make it an attractive candidate for further derivatization to enhance its pharmacological profile. By modifying specific substituents or introducing new functional groups at strategic positions within the molecule, researchers can fine-tune its biological activity and selectivity. This approach aligns with current trends in drug discovery where structure-activity relationship (SAR) studies are employed to optimize lead compounds.

In conclusion，N-(N-(2S)-N-Methylcysteine S-Oxide CAS No: 946335-30-4 , with its unique structural configuration and promising biological activities，represents a significant advancement in medicinal chemistry. Its potential as a therapeutic agent continues to be explored through rigorous research efforts aimed at uncovering new applications and refining its pharmacological properties.